(-)-(2S,3S)-Viridifloric Acid Acetonide

• CAS No.: 95462-09-2
• Molecular Formula: C8H20N4O2+2
• Molecular Weight: 204.274
• IUPAC Name: [amino-[[(4S)-4-azaniumyl-4-carboxybutyl]amino]methylidene]-dimethylazanium
• InChI: InChI=1S/C8H18N4O2/c1-12(2)8(10)11-5-3-4-6(9)7(13)14/h6H,3-5,9H2,1-2H3,(H3,10,11,13,14)/p+2/t6-/m0/s1
• InChI Key: JQJOPUQWJYPVOA-LURJTMIESA-P
• SMILES: C[N+](=C(N)NCCCC(C(=O)O)[NH3+])C
• Synonyms: (4S-cis)- 2,2,5-trimethyl-4-(1-methylethyl)-1,3-dioxolane-4-carboxylic Acid

Description

(-)-(2S,3S)-Viridifloric Acid Acetonide is a chiral bicyclic lactone derivative characterized by its (2S,3S) stereochemistry. It serves as a critical intermediate in asymmetric synthesis, particularly in the preparation of bioactive natural products and pharmaceutical building blocks . The compound’s stereochemical integrity is rigorously confirmed via X-ray crystallography and chiral HPLC, with enantiomeric excess (ee) exceeding 98% in optimized syntheses . Its deuterated analog, (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, is commercially available for isotopic labeling studies, highlighting its utility in pharmacokinetic and metabolic research .

Structurally, the acetonide group (a cyclic ketal derived from acetone) stabilizes the molecule’s stereochemistry during synthetic transformations, enabling precise functionalization at the 3-hydroxy position . This feature is exploited in the synthesis of O-acylated derivatives for applications in peptide mimetics and antibiotic precursors .

Comparison with Similar Compounds

(a) Viridifloric β-Lactone (Natural Analog)

Viridifloric β-lactone (2S,3S), identified in Idea leuconoe butterflies, shares the (2S,3S) configuration but differs in its lactone ring structure (β-lactone vs. acetonide). Unlike the synthetic acetonide, this natural compound acts as a sex pheromone, emphasizing the biological significance of stereochemistry in ecological interactions .

(b) (2S,3R,5S)-Acetonide Diastereomers

Diastereomeric acetonides, such as anti-(2S,3R,5S)-acetonide, exhibit distinct ¹³C-NMR profiles (e.g., 100.3 ppm for C-2 in anti vs. 98.4 ppm in syn-(2S,3S,5S)-acetonide). These differences underscore the sensitivity of NMR spectroscopy in distinguishing stereoisomers .

Table 1: Structural and Spectroscopic Comparison of Selected Acetonides

Compound	Configuration	Key ¹³C-NMR Peaks (ppm)	Application	Reference
(-)-(2S,3S)-Viridifloric Acid Acetonide	2S,3S	98.4 (C-2), 30.6 (C-3)	Chiral building block
Anti-(2S,3R,5S)-Acetonide	2S,3R,5S	100.3 (C-2), 24.9 (C-3)	Enigmol synthesis intermediate
Viridifloric β-Lactone	2S,3S	Not reported	Insect pheromone

(a) O-Acylation Efficiency

Compared to simpler lactones like (S)-4-Dodecanolide, (-)-(2S,3S)-Viridifloric Acid Acetonide demonstrates superior regioselectivity in O-acylation reactions. For example, coupling with 6-methylheptanoic acid yields acylated derivatives in 94% yield, outperforming analogous reactions with octanoic acid (63%) . This efficiency is attributed to the acetonide’s steric protection of the 3-hydroxy group, minimizing side reactions .

(b) Deuterated Derivatives

The deuterated analog (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (C₁₀H₁₁D₇O₄) is priced significantly higher than non-deuterated variants (€2,592/25mg vs. €312/10mg for 2-(Benzoyloxy)ethyl-d4 benzoate), reflecting its niche use in tracer studies .

Table 2: Cost and Availability of Isotopically Labeled Analogs

Compound	Deuterated Form	Price (25mg)	Application	Reference
(-)-(2S,3S)-Viridifloric Acid Acetonide	-d7	€2,592	Metabolic tracing
2-(Benzoyloxy)ethyl Benzoate	-d4	€312	Polymer chemistry

Functional Group Comparisons

(a) Acetonides in Drug Formulations

Unlike triamcinolone acetonide (a corticosteroid with a six-membered acetonide), (-)-(2S,3S)-Viridifloric Acid Acetonide lacks therapeutic activity but shares hydrolytic stability in physiological conditions. This stability is critical for controlled release in drug delivery systems .

(b) Lactones vs. Lactams

(2S,3S)-3-Hydroxyleucine-derived lactams (e.g., (R)-(+)-1-Benzyl-4-hydroxy-2-pyrrolidinone) exhibit broader solubility in polar solvents compared to the acetonide, limiting the latter’s use in aqueous-phase reactions .